92-40-0

2-Naphthalenesulfonic acid, 7-hydroxy-

Usually In Stock

• CAS RN:
• 92-40-0

• Formula:
• C10H8O4S

• InChI:
• InChI=1S/C10H8O4S/c11-9-3-1-7-2-4-10(15(12,13)14)6-8(7)5-9/h1-6,11H,(H,12,13,14)

• InChIKey:
• MVEOHWRUBFWKJY-UHFFFAOYSA-N

• 2-Naphthalenesulfonic acid, 7-hydroxy- is a useful research compound. Its molecular formula is C10H8O4S and its molecular weight is 224.23 g/mol. The purity is usually 95%.

Di(p-carboxyphenyl)isophthalate

• CAS RN:
• 97592-40-0

• Formula:
• C22H14O8

• InChI:
• InChI=1S/C22H14O8/c23-19(24)13-4-8-17(9-5-13)29-21(27)15-2-1-3-16(12-15)22(28)30-18-10-6-14(7-11-18)20(25)26/h1-12H,(H,23,24)(H,25,26)

• InChIKey:
• BUVUVHGGUXXLGN-UHFFFAOYSA-N

• Di(p-carboxyphenyl)isophthalate is a useful research compound. Its molecular formula is C22H14O8 and its molecular weight is 406.3 g/mol. The purity is usually 95%.

2,​3,​4-​Trichloro-​6-​nitrobenzonitrile

In Stock

• CAS RN:
• 89692-40-0

• Formula:
• C7HCl3N2O2

• InChI:
• InChI=1S/C7HCl3N2O2/c8-4-1-5(12(13)14)3(2-11)6(9)7(4)10/h1H

• InChIKey:
• CECBZHKBVNVMLS-UHFFFAOYSA-N

• 2,​3,​4-​Trichloro-​6-​nitrobenzonitrile is a useful research compound. Its molecular formula is C7HCl3N2O2 and its molecular weight is 251.447. The purity is usually 95%.

(2E)-1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 102692-40-0

• Formula:
• C16H13NO3

• InChI:
• InChI=1S/C16H13NO3/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(10-5-13)17(19)20/h2-11H,1H3/b11-6+

• InChIKey:
• VFNVMOXZNIOBKS-IZZDOVSWSA-N

• (2E)-1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.284. The purity is usually 95%.

Cyclopentyl 3-(morpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898792-40-0

• Formula:
• C17H23NO2

• InChI:
• InChI=1S/C17H23NO2/c19-17(15-5-1-2-6-15)16-7-3-4-14(12-16)13-18-8-10-20-11-9-18/h3-4,7,12,15H,1-2,5-6,8-11,13H2

• InChIKey:
• KBWURVIOIWARRO-UHFFFAOYSA-N

• Cyclopentyl 3-(morpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C17H23NO2 and its molecular weight is 273.37 g/mol. The purity is usually 95%.

3-Fluoro-2-iodobenzotrifluoride

In Stock

• CAS RN:
• 110192-40-0

• Formula:
• C7H3F4I

• InChI:
• InChI=1S/C7H3F4I/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H

• InChIKey:
• QQSKKBLWBRCLNM-UHFFFAOYSA-N

• 3-Fluoro-2-iodobenzotrifluoride is a useful research compound. Its molecular formula is C7H3F4I and its molecular weight is 290 g/mol. The purity is usually 95%.

4-(1H-imidazol-1-yl)piperidine dihydrochloride

In Stock

• CAS RN:
• 403492-40-0

• Formula:
• C8H15Cl2N3

• InChI:
• InChI=1S/C8H13N3.2ClH/c1-3-9-4-2-8(1)11-6-5-10-7-11;;/h5-9H,1-4H2;2*1H

• InChIKey:
• CCMGDHFNKMMBJD-UHFFFAOYSA-N

• 4-(1H-imidazol-1-yl)piperidine dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3 and its molecular weight is 224.13. The purity is usually 95%.

2,4-Dichloroquinazoline-7-carbonitrile

Usually In Stock

• CAS RN:
• 864292-40-0

• Formula:
• C9H3Cl2N3

• InChI:
• InChI=1S/C9H3Cl2N3/c10-8-6-2-1-5(4-12)3-7(6)13-9(11)14-8/h1-3H

• InChIKey:
• VLCHPTOMKJWDMG-UHFFFAOYSA-N

• 2,4-Dichloroquinazoline-7-carbonitrile is a useful research compound. Its molecular formula is C9H3Cl2N3 and its molecular weight is 224.04 g/mol. The purity is usually 95%.

1-(Pyridin-2-yl)prop-2-en-1-one

• CAS RN:
• 157592-40-0

• Formula:
• C8H7NO

• InChI:
• InChI=1S/C8H7NO/c1-2-8(10)7-5-3-4-6-9-7/h2-6H,1H2

• InChIKey:
• XLHDKOPRDYEEQY-UHFFFAOYSA-N

• 1-(Pyridin-2-yl)prop-2-en-1-one, also known as 1-(Pyridin-2-yl)prop-2-en-1-one, is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.

Nivalenol 13C15

In Stock

• CAS RN:
• 911392-40-0

• Formula:
• C15H20O7

• InChI:
• InChI=1S/C15H20O7/c1-6-3-7-14(4-16,11(20)8(6)17)13(2)10(19)9(18)12(22-7)15(13)5-21-15/h3,7,9-12,16,18-20H,4-5H2,1-2H3/t7-,9-,10-,11-,12-,13-,14-,15+/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1

• InChIKey:
• UKOTXHQERFPCBU-WFPUMLOVSA-N

• 13C15-Nivalenol is intended for use as an internal standard for the quantification of nivalenol by GC- or LC-MS. Nivalenol is a trichothecene mycotoxin that has been found in Fusarium. It is lethal to mice (LD50 = 6.9 mg/kg). Nivalenol (5, 10, and 15 mg/kg) also induces thymic, splenic, and Peyer's patch cell apoptosis in mice.
  
  

2,3-Difluoro-4-iodophenol

In Stock

• CAS RN:
• 144292-40-0

• Formula:
• C6H3F2IO

• InChI:
• InChI=1S/C6H3F2IO/c7-5-3(9)1-2-4(10)6(5)8/h1-2,10H

• InChIKey:
• IXJVMKIJWFFXCR-UHFFFAOYSA-N

• 2,3-Difluoro-4-iodophenol is a useful research compound. Its molecular formula is C6H3F2IO and its molecular weight is 255.99 g/mol. The purity is usually 95%.

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)isobutyramide

In Stock

• CAS RN:
• 1797292-40-0

• Formula:
• C11H18N4O

• InChI:
• InChI=1S/C11H18N4O/c1-8(2)11(16)13-7-9-12-6-5-10(14-9)15(3)4/h5-6,8H,7H2,1-4H3,(H,13,16)

• InChIKey:
• RXIGCCKMBDBLQS-UHFFFAOYSA-N

• N-((4-(dimethylamino)pyrimidin-2-yl)methyl)isobutyramide is a useful research compound. Its molecular formula is C11H18N4O and its molecular weight is 222.292. The purity is usually 95%.

tert-butyl 4-bromo-4-methylpiperidine-1-carboxylate

In Stock

• CAS RN:
• 1420992-40-0

• Formula:
• C11H20BrNO2

• InChI:
• InChI=1S/C11H20BrNO2/c1-10(2,3)15-9(14)13-7-5-11(4,12)6-8-13/h5-8H2,1-4H3

• InChIKey:
• CUQSGHQYNWLZIT-UHFFFAOYSA-N

• Tert-butyl 4-bromo-4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H20BrNO2 and its molecular weight is 278.19 g/mol. The purity is usually 95%.

8-Phenyl-1-thia-4-azaspiro[4.5]decane-8-carbonitrile hydrochloride

In Stock

• CAS RN:
• 1221792-40-0

• Formula:
• C15H19ClN2S

• InChI:
• InChI=1S/C15H18N2S.ClH/c16-12-14(13-4-2-1-3-5-13)6-8-15(9-7-14)17-10-11-18-15;/h1-5,17H,6-11H2;1H

• InChIKey:
• YKHGWWYGAWNYJO-UHFFFAOYSA-N

• 8-Phenyl-1-thia-4-azaspiro[4.5]decane-8-carbonitrile hydrochloride is a useful research compound. Its molecular formula is C15H19ClN2S and its molecular weight is 294.8 g/mol. The purity is usually 95%.

3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

In Stock

• CAS RN:
• 1797892-40-0

• Formula:
• C18H21NO3

• InChI:
• InChI=1S/C18H21NO3/c1-13-7-4-5-10-16(13)17(22-3)12-19-18(20)14-8-6-9-15(11-14)21-2/h4-11,17H,12H2,1-3H3,(H,19,20)

• InChIKey:
• BAYOUBFTANZTEC-UHFFFAOYSA-N

• 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.37. The purity is usually 95%.

1-ethyl-6-oxo-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,6-dihydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 2329292-40-0

• Formula:
• C14H16N4O3

• InChI:
• InChI=1S/C14H16N4O3/c1-2-18-12(19)8-7-11(16-18)13(20)15-14-9-5-3-4-6-10(9)17-21-14/h7-8H,2-6H2,1H3,(H,15,20)

• InChIKey:
• DOOPXFYOZGWUBZ-UHFFFAOYSA-N

• 1-ethyl-6-oxo-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H16N4O3 and its molecular weight is 288.30 g/mol. The purity is usually 95%.